Neodymium-146

• IUPAC Name: neodymium-146
• InChI: InChI=1S/Nd/i1+2
• InChI Key: QEFYFXOXNSNQGX-NJFSPNSNSA-N
• Canonical SMILES: [Nd]
• Isomeric SMILES: [146Nd]
• Molecular Formula: Nd
• DSSTOX Substance ID: DTXSID80165540
• Molecular Weight: 145.91312 g/mol
• CAS No.: 15411-67-3

Description

Neodymium-146 (Nd-146) is a stable, naturally occurring isotope of Neodymium with a natural abundance of 17.2% and an atomic mass of 145.91312 Da . It is a critical target material for the production of the radioisotope Promethium-147 (Pm-147) . Pm-147 is a valuable beta-emitter used in industrial applications such as thickness gauges for thin films and as a power source in nuclear batteries . The demand for a secure supply chain for Pm-147 has led to advanced production initiatives, including the direct irradiation of enriched Nd-146 targets in nuclear reactors . This makes high-purity Nd-146 an essential reagent for supporting energy and industrial research. As a supplier, we offer this compound in the form of Nd-146 oxide (Nd₂O₃), with high enrichment levels available to meet specific research requirements . This product is intended for research purposes only. It is not for diagnostic or therapeutic use, nor for administration to humans.

Nuclear Structure and Spectroscopy of Neodymium 146

Ground State Characteristics of Neodymium-146

The ground state of this compound (¹⁴⁶Nd) is defined by its stability and specific quantum mechanical properties.

Theoretical Stability and Empirical Evidence

This compound is one of five stable isotopes of the element neodymium. wikipedia.orgchemlin.org Empirically, it is classified as a stable nuclide, meaning no radioactive decay has been observed. chemlin.org It constitutes a significant portion of naturally occurring neodymium, with a natural abundance of approximately 17.2%. wikipedia.orgchemlin.org

Theoretically, nuclides with mass numbers in the range of ¹⁴⁶Nd could be susceptible to decay modes such as alpha decay or double beta decay. wikipedia.org However, for ¹⁴⁶Nd, these decay pathways have never been detected, confirming its observational stability. wikipedia.org Its stability is a key characteristic, contributing to its presence in the natural isotopic composition of neodymium.

Table 1: Natural Abundance of Stable Neodymium Isotopes

Isotope	Natural Abundance (%)
¹⁴²Nd	27.2%
¹⁴³Nd	12.2%
¹⁴⁴Nd	23.8% (Long-lived radioisotope, effectively stable)
¹⁴⁵Nd	8.3%
¹⁴⁶Nd	17.2%
¹⁴⁸Nd	5.8%
¹⁵⁰Nd	5.6% (Long-lived radioisotope, effectively stable)

This table is interactive. You can sort and filter the data.

Nuclear Spin and Parity

The nuclear spin and parity are fundamental quantum numbers that describe the intrinsic angular momentum and symmetry properties of the nucleus. For the ground state of this compound, these values are unambiguously determined. The nuclear spin is 0, and the parity is positive, denoted as 0+. chemlin.org This 0+ assignment is characteristic of even-even nuclei, where all protons and neutrons are paired, resulting in zero total angular momentum.

Table 2: Ground State Properties of this compound

Property	Value
Atomic Number (Z)	60
Neutron Number (N)	86
Mass Number (A)	146
Natural Abundance	17.189 (32) %
Half-life	Stable
Nuclear Spin and Parity (Jπ)	0+

This table is interactive. You can sort and filter the data.

Excited States and Energy Level Schemes

The nuclear structure of ¹⁴⁶Nd extends beyond its ground state to a series of discrete excited states. The study of these states provides crucial insights into the collective and single-particle behaviors within the nucleus.

Experimental Determination of Energy Levels via Nuclear Reactions

The energy levels of this compound have been extensively studied through various nuclear reactions. A primary and highly effective method is neutron capture on a Neodymium-145 target, denoted as the ¹⁴⁵Nd(n,γ)¹⁴⁶Nd reaction. aps.org In this process, a target of ¹⁴⁵Nd is bombarded with neutrons. The capture of a neutron by the ¹⁴⁵Nd nucleus forms ¹⁴⁶Nd in a highly excited state, known as the capture state. This state then de-excites by emitting gamma rays, cascading down through the various energy levels of ¹⁴⁶Nd until it reaches the ground state. By precisely measuring the energies of these emitted gamma rays, a detailed level scheme can be constructed. aps.org Studies using both thermal neutrons and average-resonance neutrons have been employed to populate and characterize a wide range of excited states. aps.orgaps.org

Gamma-Ray Spectroscopy in the Characterization of Excited States

Gamma-ray spectroscopy is the principal tool for elucidating the energy level scheme of ¹⁴⁶Nd following nuclear reactions. High-resolution detectors, such as intrinsic-germanium detectors, are used to measure the energy and intensity of the gamma rays emitted during the de-excitation process. aps.org By analyzing the gamma-ray spectra, researchers can identify transitions between specific energy levels.

In a comprehensive study of the ¹⁴⁵Nd(n,γ) reaction, 146 distinct gamma rays were observed in the energy range of 400 to 2800 keV. aps.orgaps.org From this data, 56 of these gamma rays were placed as transitions among 33 different excited states in the ¹⁴⁶Nd nucleus. aps.orgaps.org This detailed analysis allows for the precise determination of the energies of the excited states and the branching ratios for their decay.

A powerful technique for characterizing the excited states of ¹⁴⁶Nd involves comparing the gamma-ray spectra obtained from thermal neutron capture and average-resonance neutron capture. aps.org

Thermal Neutron Capture: This involves neutrons with very low kinetic energy. The resulting gamma-ray spectrum is typically dominated by a few strong primary transitions to low-lying states.

Average-Resonance Neutron Capture: This technique uses a beam of neutrons with a broader energy distribution, which averages over many individual neutron resonances in the target nucleus. This method provides a more complete picture by populating a larger set of excited states. aps.org

By comparing the spectra from both methods, a more complete level scheme for ¹⁴⁶Nd can be constructed. aps.org This comparative analysis has been instrumental in identifying 33 excited states and determining their spins and parities. aps.org The neutron capture state energy for ¹⁴⁶Nd has been precisely determined to be 7564.7 ± 0.4 keV through these experiments. aps.orgaps.org

Multipole Mixing Ratios and Electromagnetic Transition Probabilities

The transitions between nuclear states are characterized by their multipolarity (e.g., E2 for electric quadrupole, M1 for magnetic dipole) and their transition probabilities. The multipole mixing ratio, δ, quantifies the mixture of two different multipolarities in a single transition.

Electric quadrupole (E2) transitions are a key indicator of collective nuclear behavior, particularly rotational and vibrational modes. The strength of an E2 transition is given by the reduced transition probability, B(E2). For the transition from the first excited 2⁺ state to the 0⁺ ground state in this compound, the experimentally measured B(E2) value provides insight into the degree of quadrupole deformation.

Table 2: Experimental B(E2) Value for the 2₁⁺ → 0₁⁺ Transition in this compound

Transition	Level Energy (keV)	B(E2; 0₁⁺ → 2₁⁺) (e²b²)
2₁⁺ → 0₁⁺	453.77	0.67 ± 0.04

Data sourced from a compilation of measured B(E2) values iaea.org.

The study of E2 transition rates in the chain of Neodymium isotopes reveals a transition from spherical to deformed shapes arxiv.org.

Electric dipole (E1) transitions are generally hindered in nuclei, but their strengths can be enhanced by the presence of octupole correlations, which are related to pear-shaped deformations. In the region of the nuclear chart that includes this compound (with neutron number N=86), there is evidence of octupole collectivity fz-juelich.de. Studies of the isotone ¹⁴⁶Ba have shown that shell effects can significantly influence the electric dipole moment aps.org. Theoretical investigations using the Interacting Boson Model-1 (IBM-1) have been employed to study the onset of octupole deformation and its impact on the spectroscopic properties of Neodymium isotopes fz-juelich.de. A Coulomb excitation experiment was performed at the ALTO facility to study the collective properties of this compound, with a particular focus on matrix elements that can distinguish between octupole vibration and rigid deformation granthaalayahpublication.org.

Magnetic dipole (M1) transitions provide information about the spin and orbital configurations of nucleons. In deformed nuclei, a particular type of M1 excitation known as the "scissors mode" can occur, which is pictured as a rotational oscillation of the protons against the neutrons. Theoretical studies of Neodymium isotopes have investigated the behavior of the M1 gamma strength function, noting the presence of a spin-flip mode in the nearly spherical ¹⁴⁶Nd cern.ch.

Calculations of multipole mixing ratios for various gamma transitions in Neodymium isotopes have been performed, providing theoretical values for the E2/M1 mixing ratio, δ.

Table 3: Calculated Multipole Mixing Ratios (δ) for Selected Transitions in this compound

Initial State (J^π)	Final State (J^π)	Gamma-Ray Energy (keV)	Calculated δ (E2/M1)
2₂⁺	2₁⁺	517.3	-0.32
3₁⁺	2₁⁺	892.0	-0.11
4₂⁺	4₁⁺	437.0	-0.21

Data sourced from Younis (2019). Note that these are theoretical values.

Collective Excitations and Nuclear Symmetries

The low-lying excited states of this compound can be understood in terms of collective excitations of the nucleus as a whole. The Interacting Boson Model (IBM) provides a framework for describing these collective states by treating pairs of nucleons as bosons cern.ch. The IBM-2 version of the model, which distinguishes between proton and neutron bosons, has been successfully applied to describe the properties of Neodymium isotopes researchgate.net.

Studies using the IBM-2 have shown that the structure of Neodymium isotopes evolves with neutron number. For this compound, the calculations suggest a structure consistent with the O(6) dynamical symmetry, which corresponds to a gamma-soft rotor researchgate.net. This indicates that the nucleus has a deformed shape but is soft with respect to triaxial deformations. The model has been used to calculate energy levels and electromagnetic transition probabilities, showing good agreement with experimental data for low-lying states researchgate.net.

Vibrational Collective Modes in this compound

The low-lying energy spectrum of this compound displays characteristics indicative of vibrational collective modes. In the context of nuclear models, these vibrations are often conceptualized as quadrupole phonons, representing quantized oscillations of the nuclear surface around a spherical equilibrium shape. The energy levels in such a vibrational nucleus are expected to follow a pattern of equally spaced phonon multiplets. While ¹⁴⁶Nd does not perfectly adhere to the idealized vibrational structure, its energy spectrum suggests a significant vibrational component.

The Interacting Boson Model (IBM), a theoretical framework that describes collective nuclear states, provides a useful lens through which to understand these vibrational characteristics. Within the IBM, the U(5) dynamical symmetry corresponds to the spherical vibrator limit. The energy level spacing in ¹⁴⁶Nd, particularly at lower excitation energies, can be compared to the predictions of the U(5) limit, revealing the extent to which the nucleus behaves as a harmonic vibrator. Deviations from this simple model indicate the presence of anharmonicities and the influence of other degrees of freedom.

The study of the Neodymium isotopic chain reveals a transition from a spherical to a deformed shape as the neutron number increases. This compound, with its neutron number of 86, lies at the beginning of this transitional region, exhibiting a structure that is predominantly vibrational but with emerging gamma-soft features.

Octupole Softness and Instability Phenomena

Beyond the quadrupole degrees of freedom, there is considerable interest in the role of octupole correlations in the structure of this compound. Octupole softness refers to the nucleus's susceptibility to pear-shaped, reflection-asymmetric deformations. The presence of strong octupole correlations can lead to the emergence of low-lying negative-parity states.

For certain combinations of protons and neutrons, enhanced octupole collectivity is predicted. The region around N=88 is one such area of interest, making the neighboring ¹⁴⁶Nd (N=86) a compelling case for investigation. Theoretical studies, including Hartree-Fock-Bogoliubov calculations, have explored the potential for a phase transition from octupole vibration to stable octupole deformation as a function of angular momentum in nuclei within this mass region.

To empirically probe these phenomena in ¹⁴⁶Nd, a Coulomb excitation experiment was conducted at the ALTO facility in Orsay. researchgate.netkuleuven.be This experimental technique is highly sensitive to the collective properties of nuclei and allows for the measurement of electric octupole (E3) transition strengths. The magnitude of these strengths provides a direct measure of octupole correlations. The analysis of the matrix elements from such experiments can help to distinguish between a scenario of octupole vibrations and one of a more rigid, permanent octupole deformation. researchgate.netkuleuven.be

Theoretical Nuclear Structure Models Applied to this compound

To provide a quantitative description of the nuclear structure of this compound, various theoretical models have been employed. Among the most successful is the Interacting Boson Model, which has been applied in its different versions to reproduce the experimental data for this nucleus.

The Interacting Boson Model simplifies the complex many-body problem of the nucleus by treating pairs of nucleons (valence protons and neutrons) as bosons. In its simplest form, IBM-1, no distinction is made between proton and neutron bosons. The more sophisticated version, IBM-2, treats proton and neutron bosons separately, allowing for a more microscopic foundation.

Both IBM-1 and IBM-2 have been extensively used to study the Neodymium isotope chain, including ¹⁴⁶Nd. uot.edu.lysebhau.edu.lyiaea.orgaps.org These calculations involve constructing a model Hamiltonian whose parameters are adjusted to best reproduce the experimental energy levels and electromagnetic transition probabilities.

The IBM-2 Hamiltonian for ¹⁴⁶Nd typically includes terms that describe the energies of the proton and neutron d-bosons, quadrupole-quadrupole interactions between the bosons, and a Majorana term that accounts for the symmetry of the wavefunction with respect to proton and neutron degrees of freedom. By fitting the parameters of this Hamiltonian to the known experimental data, a detailed theoretical description of the nucleus can be achieved.

These calculations have been successful in reproducing the low-lying positive-parity energy levels of ¹⁴⁶Nd, including the ground-state band and quasi-gamma and quasi-beta bands. Furthermore, IBM-2 calculations have been used to predict reduced transition probabilities, B(E2), for various transitions within the nucleus. The agreement between the calculated and experimental values for these observables provides strong support for the applicability of the Interacting Boson Model to this compound and validates its characterization as a nucleus with a prominent O(6) symmetry.

IBM-2 Hamiltonian Parameter	Description
ε	d-boson energy
κ	Quadrupole-quadrupole interaction strength
χ_π, χ_ν	Quadrupole operator parameters for protons and neutrons
ξ₁, ξ₂, ξ₃	Majorana force parameters

Calculated vs. Experimental Observables for ¹⁴⁶Nd
Observable	Value
Experimental R₄/₂ Ratio	~2.3
O(6) Limit R₄/₂ Ratio	2.5
U(5) Limit R₄/₂ Ratio	2.0
SU(3) Limit R₄/₂ Ratio	3.33

Quasi-particle-phonon Model (QPM) Applications

The Quasi-particle-phonon Model (QPM) is a powerful theoretical framework for describing the structure of atomic nuclei, particularly the properties of excited states. The model is built upon a microscopic approach that considers the nucleus as a system of interacting quasi-particles and phonons. In this formalism, quasi-particles represent the fermionic degrees of freedom (protons and neutrons), while phonons are collective bosonic excitations, such as vibrations of the nuclear surface.

The application of the QPM allows for the calculation of various nuclear properties, including the energy levels of excited states, their wave functions, and the probabilities of electromagnetic transitions between them. The model is particularly adept at describing the fragmentation of single-particle and collective states over many nuclear levels, a phenomenon that is a hallmark of the complex many-body interactions within the nucleus.

While specific, detailed QPM calculations for this compound are not extensively documented in readily available literature, the model's general applicability suggests it would be a valuable tool for understanding this isotope. For a nucleus like this compound, which is expected to exhibit vibrational characteristics, the QPM could be employed to:

Calculate the energy and structure of low-lying vibrational states, such as the first quadrupole (2+) and octupole (3-) states.

Describe the mixing of quasi-particle and phonon configurations in the wave functions of excited states.

Analyze the distribution of electric and magnetic transition strengths.

The insights gained from such a theoretical investigation would complement experimental data and provide a deeper understanding of the interplay between single-particle and collective degrees of freedom in the structure of this compound.

Shell Model Monte Carlo (SMMC) Approach for Collective Enhancement

The Shell Model Monte Carlo (SMMC) approach is a sophisticated computational technique that enables the study of nuclear properties in model spaces far larger than those accessible by standard shell model diagonalization methods. This is particularly crucial for heavy nuclei like this compound, where the number of valence nucleons and available orbitals leads to an astronomical number of possible configurations.

The SMMC method has been successfully applied to families of neodymium isotopes to investigate the transition from vibrational to rotational collectivity. Within this framework, studies have characterized this compound as a nucleus with vibrational collectivity. This is consistent with its location near the N=82 closed neutron shell.

A key quantity calculated using the SMMC is the collective enhancement factor, K. This factor is defined as the ratio of the state density calculated by the SMMC to the intrinsic state density calculated by methods like the Hartree-Fock-Bogoliubov (HFB) theory. It quantifies the increase in the number of available states due to collective motions (vibrations and rotations). For this compound, which is considered a spherical nucleus, any collectivity observed is attributed exclusively to vibrational excitations. epj-conferences.org

Research has shown that in such spherical nuclei, the collective enhancement is significant at low excitation energies but diminishes as the excitation energy increases, eventually approaching a value of K ≈ 1. epj-conferences.org This decay of collectivity is correlated with the disappearance of pairing correlations due to the breaking of nucleon pairs at higher energies.

Table 1: SMMC Calculated Collective Enhancement Factor (K) for this compound (Note: The following data is illustrative of the general trend described in research. Precise values are dependent on the specific SMMC calculation parameters.)

Excitation Energy (MeV)	Collective Enhancement Factor (K)	Description of Dominant Behavior
2	~10	Strong Vibrational Enhancement
4	~5	Decreasing Vibrational Enhancement
6	~2	Weakening Collectivity
8	~1	Approach to Intrinsic State Density

Collective Hamiltonian Formalisms

Collective Hamiltonian formalisms provide a description of the nucleus in terms of macroscopic variables, such as its shape and orientation. One of the most successful of these is the Interacting Boson Model (IBM), which describes the collective properties of even-even nuclei in terms of interacting s and d bosons, representing pairs of nucleons with angular momentum 0 and 2, respectively. The proton-neutron version of this model is known as IBM-2.

The structural evolution of the neodymium isotopes has been analyzed within the framework of the IBM-2. sebhau.edu.ly These calculations have been used to determine the theoretical energy levels and electromagnetic transition probabilities, which are then compared with experimental data.

For this compound, the results of IBM-2 calculations indicate that its structure is well-described by the O(6) dynamical symmetry. sebhau.edu.ly This symmetry limit of the IBM corresponds to a γ-unstable rotor, a nucleus that is deformed but soft with respect to axial asymmetry. This means that while the nucleus has a definite deformation, there is no potential energy barrier to prevent it from changing its shape in a way that does not stretch the principal axes.

The O(6) symmetry has a characteristic energy level spectrum. For instance, the ratio of the energy of the first 4+ state to the first 2+ state (E(4₁⁺)/E(2₁⁺)) in an ideal O(6) nucleus is 2.5. Experimental data for this compound are generally in good agreement with the predictions of the O(6) limit, substantiating this classification. sebhau.edu.ly

Table 2: Comparison of IBM-2 (O(6) Limit) and Experimental Low-Lying Energy Levels for this compound (Note: Experimental values are taken from standard nuclear data compilations. The IBM-2 values represent the ideal O(6) symmetry predictions normalized to the experimental 2₁⁺ energy.)

Level (Spin-Parity)	Ideal O(6) Energy Ratio (E(J⁺)/E(2₁⁺))	Ideal O(6) Energy (keV)	Experimental Energy (keV)
2₁⁺	1.00	453.9	453.9
4₁⁺	2.50	1134.8	1044.5
6₁⁺	4.50	2042.6	1763.5
0₂⁺	2.11 (approx.)	957.7	958.9
2₂⁺	2.11 (approx.)	957.7	998.5

The agreement between the IBM-2 calculations and experimental results for this compound demonstrates the power of collective Hamiltonian formalisms in describing the nuanced collective behavior of transitional nuclei. sebhau.edu.ly

Radioactive Decay Modes of Neodymium 146

Alpha Decay Studies

Alpha decay is a process where an atomic nucleus emits an alpha particle (a helium nucleus), transforming into a different element. For Neodymium-146, the daughter nucleus resulting from alpha decay is Cerium-142 (¹⁴²Ce).

Theoretical calculations predict that the alpha decay of ¹⁴⁶Nd to the ground state of ¹⁴²Ce is an exceedingly rare event. Various models estimate the half-life for this decay to be in the range of 10³¹ to 10³⁶ years researchgate.net. More specific theoretical estimates place the half-life in the region of 2.0 x 10³⁴ to 4.0 x 10³⁴ years infn.it. These extraordinarily long predicted half-lives are far beyond the reach of current experimental sensitivities, making direct observation a significant challenge researchgate.net.

Researchers have conducted searches for the alpha decay of ¹⁴⁶Nd not only to the ground state of ¹⁴²Ce but also to its excited states. The first experimental search for the α-decay of ¹⁴⁶Nd to the first excited state of ¹⁴²Ce was performed using an ultra-low background, high-purity germanium (HPGe) detector at the Felsenkeller Underground Lab researchgate.net. This experiment utilized a neodymium sample enriched to 97.20(1)% in ¹⁴⁶Nd researchgate.net. The decay to the first excited 2⁺ state of ¹⁴²Ce would result in the de-excitation of this state via the emission of a gamma quantum with a characteristic energy of 641.282 keV researchgate.netinfn.it. The experiment aimed to detect this specific gamma-ray signature researchgate.net.

After 144 hours of measurement, the experimental search for the alpha decay to the first excited state of ¹⁴²Ce yielded no significant signal above the background researchgate.net. Based on the absence of a detectable signal, scientists established a lower limit on the half-life for this specific decay mode. The limit was determined to be T₁/₂ > 1.6 × 10¹⁸ years with a 90% confidence level researchgate.netinfn.it. More recent work has improved the limit for this decay to the excited state by three orders of magnitude to T₁/₂ > 1.4 × 10²¹ years researchgate.net.

Summary of Alpha Decay Half-Life Data for this compound

Decay Mode	Daughter Nucleus State	Half-Life (T₁/₂) Value (years)	Value Type
α decay	¹⁴²Ce (Ground State)	~10³¹ - 10³⁶	Theoretical Prediction
α decay	¹⁴²Ce (First Excited State)	> 1.6 × 10¹⁸	Experimental Lower Limit
α decay	¹⁴²Ce (First Excited State)	> 1.4 × 10²¹	Experimental Lower Limit

Double-Beta Decay (2β⁻) Investigations

Double-beta decay is a rare type of radioactive decay in which two neutrons in the nucleus are simultaneously converted into two protons, resulting in the emission of two electrons and two electron antineutrinos. This process is only possible when single beta decay is energetically forbidden wikipedia.org.

This compound is among the nuclides that are theoretically capable of undergoing double-beta decay wikipedia.org. The decay would transform ¹⁴⁶Nd into Samarium-146 (¹⁴⁶Sm) periodictable.com. For this decay to be possible, the parent nucleus (¹⁴⁶Nd) must have a lower binding energy than the daughter nucleus (¹⁴⁶Sm), while the intermediate nucleus, Promethium-146, has a higher energy, thus preventing two sequential single beta decays.

Potential Methods for Indirect or Direct Half-Life Determination

Determining the extremely long half-lives predicted for this compound presents a significant experimental challenge. The methods employed can be broadly categorized as direct and indirect.

Direct measurement of radioactive decay involves detecting the particles emitted during the decay process. For isotopes with very long half-lives, this requires a large sample size and highly sensitive detectors with extremely low background noise.

Alpha Spectroscopy: As demonstrated in the search for the alpha decay of ¹⁴⁶Nd, alpha spectroscopy can be used to look for the characteristic energy of the emitted alpha particles. To enhance the sensitivity, enriched samples of ¹⁴⁶Nd are used, and the experiments are often conducted in deep underground laboratories to shield against cosmic radiation.

Gamma Spectroscopy: If the daughter nucleus is left in an excited state after the decay, it will de-excite by emitting gamma rays of specific energies. Detecting these gamma rays can be a signature of the decay. The search for the alpha decay of ¹⁴⁶Nd to the first excited state of ¹⁴²Ce utilized this technique by looking for the 641.282 keV gamma quantum. researchgate.net

Calorimetric Methods: A highly sensitive technique involves using a cryogenic detector to measure the minute amount of heat released as the atoms in a sample decay. This method is being explored for measuring the half-life of other long-lived isotopes like Samarium-146. acs.org

The general principle for direct measurement of a long half-life involves the following relationship:

Half-life (T½) = (ln(2) * N) / A

Where:

N is the number of atoms in the sample.

A is the measured activity (decays per unit time).

By precisely measuring the number of atoms in a sample and observing even a small number of decays over a long period, the half-life can be calculated.

Indirect methods for determining half-lives often rely on measuring the accumulation of the stable daughter isotope in a sample of a known age. These are commonly referred to as geochemical methods.

Geochemical Analysis: This method involves analyzing ancient minerals or rocks that contain a known initial concentration of the parent isotope (this compound). Over geological timescales, the decay of ¹⁴⁶Nd would lead to an accumulation of its daughter isotope, ¹⁴²Ce (from alpha decay) or ¹⁴⁶Sm (from double beta decay). By measuring the ratio of the daughter to the parent isotope and knowing the age of the sample through other established radiometric dating techniques (like Uranium-Lead dating), the half-life of this compound could be calculated. The Samarium-Neodymium dating method, for instance, utilizes the decay of Samarium-147 to Neodymium-143 to date rocks and meteorites. acs.org A similar principle could be applied if a suitable geological sample with a known history and closed-system behavior for neodymium and its decay products can be found. The challenge lies in finding samples where the initial isotopic composition is well-constrained and there has been no subsequent loss or gain of the parent or daughter isotopes.

The table below summarizes the key decay properties of this compound.

Property	Value
Natural Abundance	17.2%
Predicted Alpha Decay	¹⁴⁶Nd → ¹⁴²Ce + α
Theoretical Alpha Decay Half-Life	10³¹ - 10³⁶ years
Experimental Alpha Decay Half-Life Limit	> 1.6 x 10¹⁸ years (for decay to the first excited state of ¹⁴²Ce)
Predicted Double Beta Decay	¹⁴⁶Nd → ¹⁴⁶Sm + 2e⁻ + 2ν̅e

Astrophysical Context and Nucleosynthesis of Neodymium 146

Production in Stellar Neutron Capture Processes

The synthesis of elements heavier than iron is predominantly accomplished through neutron capture processes within stars. Neodymium-146 is primarily produced through the slow neutron capture process (s-process), with its abundance patterns in certain stellar environments potentially offering insights into the intermediate neutron capture process (i-process).

Role in the Slow (s-process) Nucleosynthesis

The slow neutron-capture process, or s-process, is responsible for the creation of approximately half of the atomic nuclei heavier than iron wikipedia.org. This process occurs in stars, particularly asymptotic giant branch (AGB) stars, over long timescales, involving neutron captures that are slow relative to the rate of beta decay wikipedia.orgwikipedia.org.

In the s-process, a seed nucleus, such as an isotope of iron, undergoes a neutron capture, forming an isotope with a higher atomic mass. If this new isotope is stable, it may capture another neutron. If it is unstable, it will typically undergo beta decay, transforming into an element with the next higher atomic number wikipedia.org. This sequence of reactions methodically builds heavier elements, moving along the valley of beta-decay stable isobars in the table of nuclides wikipedia.orgsunysb.edu. This compound is one of the stable isotopes formed along this s-process path sciencesconf.org. The reaction path proceeds through lighter stable neodymium isotopes, with each successive neutron capture creating a heavier isotope until ¹⁴⁶Nd is formed.

Implications for the Intermediate Neutron Capture Process (i-process)

The intermediate neutron capture process (i-process) is characterized by neutron densities that are between those of the s-process and the rapid (r-process) aanda.orgepj-conferences.org. This process is believed to occur under specific astrophysical conditions, such as when protons are ingested into a convective helium-burning region in certain low-metallicity, low-mass AGB stars aanda.orgepj-conferences.orgarxiv.org. Such an event leads to a strong neutron burst, with neutron densities reaching approximately 4.3 x 10¹⁴ cm⁻³, driving the synthesis of i-process elements arxiv.org.

While the primary production of ¹⁴⁶Nd is attributed to the s-process, the study of isotopic ratios of elements like neodymium in certain metal-poor stars, known as r/s-stars, provides a window into the i-process. Research indicates that specific isotopic ratios of elements including neodymium can serve as effective tracers for i-process nucleosynthesis arxiv.org. By analyzing the abundance of ¹⁴⁶Nd relative to other neodymium isotopes in these stars, astrophysicists can constrain models of the i-process and better understand the range of stellar environments where it occurs arxiv.org.

Isotopic Abundance Ratios in Astrophysical Studies

Neodymium has seven naturally occurring isotopes, five of which are stable wikipedia.orgbuyisotope.combuyisotope.com. This compound is among the more abundant of these stable isotopes. The consistent and well-documented abundance of ¹⁴⁶Nd makes it an essential reference point in astrophysical and geochemical studies.

The natural isotopic abundances of neodymium are critical for calibrating and normalizing measurements in various studies, particularly those involving isotopic anomalies chemlin.org.

Natural Abundance of Neodymium Isotopes

Isotope	Natural Abundance (Mole Fraction %)	Half-life
¹⁴²Nd	27.153%	Stable
¹⁴³Nd	12.173%	Stable
¹⁴⁴Nd	23.798%	2.29 x 10¹⁵ years
¹⁴⁵Nd	8.293%	Stable
¹⁴⁶Nd	17.189%	Stable
¹⁴⁸Nd	5.756%	Stable
¹⁵⁰Nd	5.638%	6.7 x 10¹⁸ years

Data sourced from ChemLin chemlin.org.

Connection to Early Solar System Chronometry

While this compound is itself a stable isotope, it plays a vital supporting role in one of the most important isotopic dating systems for understanding the first few hundred million years of our solar system's history: the Samarium-146/Neodymium-142 chronometer.

Neodymium-142 Anomalies and the Samarium-146/Neodymium-142 Chronometer

The ¹⁴⁶Sm-¹⁴²Nd chronometer is based on the alpha decay of the now-extinct radionuclide Samarium-146 (¹⁴⁶Sm) to the stable isotope Neodymium-142 (¹⁴²Nd) wikipedia.orgchemlin.orgwikipedia.org. ¹⁴⁶Sm has a half-life that has been variously estimated, with values around 103 million years usra.edupnas.org and a more recent measurement of 92 million years being published chemlin.orgacs.org. Due to this relatively short half-life, ¹⁴⁶Sm was present during the formation of the solar system but has since decayed away entirely wikipedia.org.

The presence of ¹⁴⁶Sm in early solar system materials led to variations in the abundance of its daughter product, ¹⁴²Nd. When planetary bodies differentiated, the parent and daughter elements (Sm and Nd) were chemically fractionated. Rocks that formed from melts with a higher Sm/Nd ratio would, over time, develop an excess of ¹⁴²Nd compared to rocks with a lower Sm/Nd ratio wikipedia.org. These excesses or deficits in ¹⁴²Nd, known as ¹⁴²Nd anomalies, can be measured in meteorites and ancient terrestrial and planetary rocks to date early differentiation events iaea.orgresearchgate.netjpgu.org.

To accurately measure these subtle ¹⁴²Nd anomalies, a stable, non-radiogenic neodymium isotope is required as a reference for normalization during mass spectrometry. The ¹⁴²Nd/¹⁴⁴Nd ratio is most commonly used for this purpose wikipedia.orgjpgu.org. However, other stable neodymium isotopes, including ¹⁴⁶Nd, are also used in the process to correct for instrumental mass fractionation, ensuring the precision required to resolve anomalies that can be as small as a few parts per million osti.gov. Therefore, the stable and predictable abundance of ¹⁴⁶Nd is fundamental to the reliability of the ¹⁴⁶Sm-¹⁴²Nd chronometer, which provides critical timing constraints on the formation and evolution of planets, including Earth, the Moon, and Mars acs.orgnih.govnih.gov.

Advanced Research Applications of Neodymium 146

Radionuclide Production for Scientific Research

One of the primary applications of Neodymium-146 is as a target material for the production of specific radionuclides that are not readily found in nature. This process typically involves irradiating highly enriched this compound with neutrons in a nuclear reactor.

A key application of this compound is in the production of Promethium-147 (¹⁴⁷Pm). buyisotope.combuyisotope.comtracesciences.com This radioisotope is valuable for its use in nuclear batteries and as a source for radioisotopic power generation. tracesciences.comisotopes.gov The production is achieved through neutron irradiation of this compound in high-flux reactors, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory. tennessee.edunih.gov

The production of Promethium-147 from this compound follows a two-step process initiated by neutron capture. researchgate.net First, a this compound nucleus absorbs a neutron (n), becoming Neodymium-147 (¹⁴⁷Nd) and releasing a gamma ray (γ). This is represented by the nuclear reaction: ¹⁴⁶Nd(n,γ)¹⁴⁷Nd. The newly formed Neodymium-147 is unstable and undergoes beta decay, with a half-life of approximately 11 days, transforming into Promethium-147 (¹⁴⁷Pm). tennessee.eduwikipedia.org

The irradiation of this compound to produce Promethium-147 also results in the co-production of various radioisotopic impurities. tennessee.edu A significant impurity is Promethium-148m (¹⁴⁸ᵐPm), which is formed through a subsequent neutron capture by the desired ¹⁴⁷Pm product. osti.gov Other impurities can include ¹⁴⁷Nd, ¹⁴⁸ᵍPm, and activation products of other lanthanides present in the target material. osti.gov The presence of these impurities is a critical consideration for the final application of the ¹⁴⁷Pm and necessitates purification. tennessee.edutennessee.edu Gamma spectroscopy is a primary method used to evaluate the levels of these radioisotopic impurities. tennessee.edutennessee.edu

After irradiation, the Promethium-147 must be chemically separated from the remaining this compound target material and other radioisotopic impurities. researchgate.net This is a challenging process due to the chemical similarity of lanthanides. researchgate.net Common separation techniques include extraction and ion-exchange chromatography. nih.gov Methods utilizing extraction chromatographic resins in hydrochloric acid (HCl) media have been developed to sequentially separate promethium from neodymium and other impurities like Gadolinium-153 (¹⁵³Gd), Europium-154 (¹⁵⁴Eu), Europium-155 (¹⁵⁵Eu), Iridium-192 (¹⁹²Ir), and Cobalt-60 (⁶⁰Co). nih.gov Pressurized elution chromatography with eluents such as α-hydroxy isobutyric acid has also been employed to isolate Promethium-147. iaea.org The efficiency of these separation processes is crucial for obtaining high-purity ¹⁴⁷Pm suitable for its intended applications. nih.gov

Separation Method	Eluent/Resin	Impurities Separated
Extraction Chromatography	LN Extraction Resin in HCl	Neodymium, ¹⁵³Gd, ¹⁵⁴Eu, ¹⁵⁵Eu, ¹⁹²Ir, ⁶⁰Co
Pressurized Elution Chromatography	α-hydroxy isobutyric acid-ascorbic acid	Neodymium and other contaminants

Promethium-147 Production via Neutron Capture on this compound

Isotopic Abundance References and Metrology

This compound is utilized in the preparation of isotopic abundance references. buyisotope.combuyisotope.com In metrology, the science of measurement, having well-characterized isotopic standards is essential for calibrating instruments and ensuring the accuracy of isotopic measurements. The known and stable abundance of this compound allows it to serve as a reliable reference point in mass spectrometry and other analytical techniques that differentiate elements based on their isotopic masses.

Isotope	Natural Abundance (%)	Atomic Mass (Da)
¹⁴²Nd	27.152	141.90773
¹⁴³Nd	12.174	142.90982
¹⁴⁴Nd	23.798	143.91009
¹⁴⁵Nd	8.293	144.91258
¹⁴⁶Nd	17.189	145.91312
¹⁴⁸Nd	5.756	147.91690
¹⁵⁰Nd	5.638	149.920902
Data sourced from the IUPAC Commission on Isotopic Abundances and Atomic Weights ciaaw.org

Nuclear Fuel Cycle Research and Reactor Physics

Neodymium isotopes, including this compound, are significant fission products in nuclear reactors, resulting from the fission of uranium and plutonium. wikipedia.orgresearchgate.net The isotopic composition of neodymium in spent nuclear fuel provides a distinct signature that can be used to understand the neutron environment and the operational history of the reactor. researchgate.net By analyzing the ratios of different neodymium isotopes, including ¹⁴⁶Nd, researchers can gain insights into fuel burnup and other important parameters of the nuclear fuel cycle. researchgate.net For instance, the neodymium found at the Oklo natural fission reactor had a different isotopic composition compared to natural neodymium, which helped in verifying the occurrence of natural nuclear fission. wikipedia.org

Development and Testing of Nuclear Models

Beyond its practical applications in reactor engineering, ¹⁴⁶Nd is a key subject for the development and testing of fundamental nuclear models. These theoretical frameworks aim to describe the structure of the atomic nucleus and the dynamics of nuclear reactions. By comparing theoretical predictions with experimental data on the properties of ¹⁴⁶Nd, physicists can refine their understanding of nuclear forces and structure.

Several models have been developed to describe the collective behavior of nucleons within a nucleus. The study of neodymium isotopes, which span a region of changing nuclear shape from spherical to deformed, provides a stringent test for these models. sebhau.edu.lyuot.edu.lyresearchgate.net

Interacting Boson Model (IBM-2): This model simplifies the complex interactions of protons and neutrons by treating them as pairs of bosons. The IBM-2, which distinguishes between proton and neutron bosons, has been successfully applied to the neodymium isotope chain. sebhau.edu.lyiaea.org Studies have calculated the energy levels and electromagnetic transition probabilities for ¹⁴⁶Nd, finding good agreement with experimental data. sebhau.edu.lyuot.edu.lyiaea.org Research has shown that ¹⁴⁶Nd exhibits characteristics of O(6) symmetry within the IBM-2 framework, which corresponds to a specific type of collective nuclear structure. sebhau.edu.lyuot.edu.ly

Quasi-particle Phonon Model (QPM): The QPM describes nuclear excitations in terms of collective vibrations, or phonons. High-resolution scattering experiments on neodymium isotopes have provided extensive data on excited states. rug.nl Comparisons of these experimental results for ¹⁴⁶Nd with QPM predictions show that the model accurately describes the distribution of quadrupole and hexadecapole (describing nuclear shapes) strengths. The model indicates that multi-phonon states play a particularly important role in the structure of ¹⁴⁶Nd. rug.nl

Shell Model Monte Carlo (SMMC): The SMMC is a powerful computational technique used to calculate nuclear properties, like level densities, in very large model spaces where exact calculations are impossible. hzdr.dearxiv.org The method has been applied to chains of neodymium and samarium isotopes to study the transition from near-spherical to deformed shapes. hzdr.de SMMC calculations for the level densities of neodymium isotopes, which are a fundamental input for nuclear reaction theories, have shown good agreement with experimental data, validating the model's effectiveness in this mass region. yale.edu

Nuclear Structure Models and Their Application to ¹⁴⁶Nd

Model	Core Concept	Key Finding for ¹⁴⁶Nd
IBM-2	Describes collective states by treating pairs of protons and neutrons as interacting bosons.	Exhibits O(6) symmetry, corresponding to a gamma-soft rotor structure. sebhau.edu.lyuot.edu.ly
QPM	Models excited states as collective vibrations (phonons).	Successfully describes quadrupole and hexadecapole strength distributions; highlights the importance of multi-phonon states. rug.nl
SMMC	Uses Monte Carlo methods to perform shell model calculations in large configuration spaces.	Provides accurate calculations of nuclear level densities, matching experimental data through the shape transition region. hzdr.deyale.edu

Nuclear reaction codes are essential tools that simulate the outcomes of nuclear reactions, predicting quantities like reaction cross-sections. These codes are vital for a wide range of applications, from astrophysics to reactor design and medical isotope production. The accuracy of these codes depends on the underlying nuclear models and parameters they employ.

TALYS: TALYS is a versatile nuclear reaction code used to simulate a wide array of nuclear reactions over a broad energy range. arxiv.orgictp.itresearchgate.net To ensure its predictive power, the code's calculations must be validated against high-quality experimental data. Systematic studies have been performed calculating proton-induced reaction cross-sections on neodymium isotopes, including ¹⁴⁶Nd, and comparing the results with experimental data from databases like EXFOR. arxiv.org Such comparisons are crucial for testing the various nuclear models (e.g., for level densities and optical potentials) implemented within TALYS. arxiv.orgepj-conferences.orgepj-conferences.org

EMPIRE-II: Similar to TALYS, EMPIRE is a comprehensive nuclear reaction model code system designed for the evaluation of nuclear data. unt.edu It has been used to evaluate neutron cross-sections for the entire chain of neodymium isotopes. unt.edu By adjusting the model parameters within EMPIRE to best fit the available experimental data for reactions involving ¹⁴⁶Nd and its neighbors, researchers can produce high-quality evaluated data for the nuclear data libraries. unt.eduiaea.org The validation of these codes against experimental measurements for specific isotopes like ¹⁴⁶Nd is a critical step in ensuring the reliability of the data produced for widespread use in nuclear science and technology. arxiv.org

Q & A

Q. What experimental methods are commonly used to synthesize Neodymium-146 for nuclear studies?

this compound is typically produced via neutron irradiation of stable isotopes. For example:

• Neutron bombardment : Irradiating neodymium-145 (¹⁴⁵Nd) or this compound itself with thermal neutrons in reactors generates neodymium-147 (¹⁴⁷Nd), which decays into promethium-147 (¹⁴⁷Pm) via β-decay .
• Separation techniques : Post-irradiation, chemical separation (e.g., ion-exchange chromatography) isolates ¹⁴⁶Nd from other lanthanides .

Table 1 : Typical irradiation parameters for Nd-146 production

Parameter	Value/Description	Source
Target material	Enriched ¹⁴⁵Nd or natural Nd
Neutron flux	10¹³–10¹⁴ neutrons/cm²/s
Irradiation time	Days to weeks, depending on yield

Q. How do researchers address isotopic interference between this compound and Samarium-146 in mass spectrometry?

Nd-146 and Sm-146 share the same atomic mass (A = 146), causing overlap in mass spectroscopic measurements. Methodological solutions include:

• Chemical separation : Liquid-liquid extraction using di(2-ethylhexyl)phosphoric acid (HDEHP) selectively isolates Sm from Nd .
• Decay chain analysis : Leveraging Sm-146’s short half-life (68 million years) to distinguish it from stable Nd-146 in meteoritic samples .

Advanced Research Questions

Q. What contradictions exist in the half-life estimates of Samarium-146, and how do they impact this compound isotopic studies?

Discrepancies in Sm-146’s half-life (reported as 68 million years vs. 103 million years ) affect chronological models of the early solar system. Researchers must:

• Cross-validate methods : Combine α-counting of Sm-146 decay products (e.g., Nd-142/143) with accelerator mass spectrometry .
• Account for recoil effects : In meteoritic samples, recoil displacement of Nd isotopes from Sm decay can magnify isotopic ratios, requiring spatial mapping of grains .

Table 2 : Key isotopic ratios for early solar system chronology

Ratio	Value (Allende Meteorite)	Significance
¹⁴²Nd/¹⁴⁴Nd	+0.47% enrichment	Indicates extinct Sm-146 decay
¹⁴³Nd/¹⁴⁴Nd	+36% enrichment	Reflects Sm-147 decay

Q. How can this compound be utilized as a neutron burnup indicator in nuclear reactors?

Nd-146’s neutron capture cross-section makes it a marker for tracking fission product accumulation. Methodological steps include:

• Post-irradiation analysis : Dissolve fuel rods and quantify ¹⁴⁶Nd/¹⁴⁵Nd ratios via thermal ionization mass spectrometry (TIMS) .
• Model validation : Compare experimental data with neutron transport codes (e.g., MCNP) to refine reactor burnup calculations .

Q. What challenges arise in reproducing this compound isotopic data, and how can they be resolved?

Contamination and methodological variability are key issues:

• Contaminant mitigation : Use high-purity reagents and cleanroom facilities to avoid Nd-146 interference from environmental sources .
• Interlaboratory calibration : Share certified reference materials (e.g., Allende meteorite samples) to standardize measurements .
• Data transparency : Publish full experimental protocols, including irradiation parameters and separation techniques, to ensure reproducibility .

Q. How does this compound contribute to understanding nucleosynthetic processes in the early solar system?

Nd-142 and Nd-143 anomalies in meteorites (e.g., Allende) are decay products of Sm-146 and Sm-147, providing a "clock" for solar system formation. Researchers:

• Isolate presolar grains : Use acid dissolution to concentrate Sm-Nd-rich minerals (e.g., hibonite) .
• Model p-process nucleosynthesis : Compare observed ¹⁴⁶Sm/¹⁴⁴Sm ratios (4.5 × 10⁻³) with supernova simulations .

Methodological Best Practices

• Experimental design : Clearly define irradiation parameters, separation protocols, and instrumentation in publications to enable replication .
• Data interpretation : Address isotopic anomalies by integrating nuclear physics (e.g., half-life uncertainties) and cosmochemical context .
• Ethical reporting : Disclose conflicts, such as funding sources for applied nuclear research, to maintain academic integrity .